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Compound of Interest

Compound Name: 1,1-Dichloro-2,2-dimethylpropane

Cat. No.: B13094440

An In-depth Technical Guide to 1,1-Dichloro-2,2-
dimethylpropane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, a proposed synthesis protocol, and safety information for 1,1-dichloro-2,2-
dimethylpropane. This document is intended to serve as a valuable resource for professionals
in chemical research and development.

Chemical Identity and Physical Properties

1,1-Dichloro-2,2-dimethylpropane, also known as neopentyl dichloride, is a halogenated
alkane. Its core chemical and physical properties are summarized below.

Table 1: Chemical Identity of 1,1-Dichloro-2,2-dimethylpropane
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Identifier Value

Chemical Name 1,1-Dichloro-2,2-dimethylpropane
Synonyms Neopentyl dichloride

Molecular Formula CsH10Cl2[1]

Molecular Weight 141.039 g/mol [1]

CAS Number 29559-54-4[1][2]

Table 2: Physical Properties of 1,1-Dichloro-2,2-dimethylpropane

Property Value

Physical State Liquid (predicted)

Boiling Point 126.8 °C (Predicted)
Melting Point -34.7 °C (Predicted)
Density 1.0+0.1 g/cm3 (Predicted)
Flash Point 25.3 °C (Predicted)

Chemical Structure:

Caption: Chemical structure of 1,1-Dichloro-2,2-dimethylpropane.

Proposed Synthesis Protocol

A specific, detailed experimental protocol for the synthesis of 1,1-dichloro-2,2-
dimethylpropane is not readily available in the peer-reviewed literature. However, a plausible
and effective route is the reaction of pinacolone (3,3-dimethyl-2-butanone) with a chlorinating
agent such as phosphorus pentachloride (PCls). This is a general and well-established method
for the conversion of ketones to geminal dichlorides.

Reaction:

(CH3)3C(C=0)CHs + PCIs — (CH3)sC(CCI2)CHs + POCls
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Experimental Methodology

Materials:

e Pinacolone (3,3-dimethyl-2-butanone)
e Phosphorus pentachloride (PCls)

e Anhydrous diethyl ether

o Saturated sodium bicarbonate solution
 Brine (saturated sodium chloride solution)
e Anhydrous magnesium sulfate

e Round-bottom flask

e Reflux condenser

e Dropping funnel

o Magnetic stirrer

e Heating mantle

e Separatory funnel

» Rotary evaporator

 Distillation apparatus

Procedure:

e Reaction Setup: In a fume hood, equip a dry 250 mL three-necked round-bottom flask with a
magnetic stirrer, a reflux condenser, and a dropping funnel. Ensure all glassware is
thoroughly dried to prevent the decomposition of phosphorus pentachloride.
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Reagent Addition: Charge the flask with phosphorus pentachloride (1.1 molar equivalents).
Slowly add a solution of pinacolone (1.0 molar equivalent) in anhydrous diethyl ether via the
dropping funnel with gentle stirring. The reaction is exothermic, and the addition rate should
be controlled to maintain a gentle reflux.

Reaction: After the addition is complete, heat the mixture to a gentle reflux using a heating
mantle and maintain for 2-3 hours, or until the reaction is complete (monitored by TLC or
GO).

Workup: Cool the reaction mixture to room temperature and then carefully pour it over
crushed ice. This will hydrolyze the excess phosphorus pentachloride and the phosphorus
oxychloride byproduct.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the
organic layer sequentially with cold water, saturated sodium bicarbonate solution (to
neutralize any remaining acid), and finally with brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate. Filter
off the drying agent and remove the diethyl ether using a rotary evaporator.

Purification: The crude 1,1-dichloro-2,2-dimethylpropane can be purified by fractional
distillation under reduced pressure.

Reaction Workup and Purification

(Reaction SetupHReagem AdditionHReactionHWorkupHExtractionHDrying and Solvent Removal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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